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Compound of Interest

Compound Name: 1-Bromo-2-methylnaphthalene

Cat. No.: B105000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 1-
Bromo-2-methylnaphthalene (CAS No. 2586-62-1). The following sections detail the physical

and chemical properties, hazard classifications, safe handling and storage protocols,

emergency procedures, and waste disposal of this compound. This document is intended to

serve as an essential resource for laboratory personnel to ensure safe and compliant use.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Bromo-2-methylnaphthalene is

presented in the table below. This data is crucial for understanding its behavior under various

laboratory conditions.
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Property Value Reference

Molecular Formula C₁₁H₉Br [1]

Molecular Weight 221.09 g/mol [1]

Appearance
Clear yellow/Light yellow to

Brown clear liquid
[2][3]

Odor Odorless [4]

Boiling Point 296 °C (lit.) [1]

Flash Point
> 113 °C / > 235.4 °F (closed

cup)
[1][5]

Density 1.418 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.648 (lit.) [1]

Water Solubility Not miscible in water [2]

Storage Temperature
Room Temperature, in an inert

atmosphere
[2]

Hazard Identification and Classification
1-Bromo-2-methylnaphthalene is classified as a hazardous substance. The following table

summarizes its hazard classifications and associated precautionary statements according to

the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement

Precautionary
Statements
(Prevention &
Response)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

P264: Wash face,

hands and any

exposed skin

thoroughly after

handling.P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.P302 +

P352: IF ON SKIN:

Wash with plenty of

soap and water.

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation

P305 + P351 + P338:

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Specific target organ

toxicity (single

exposure)

3 H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.P271: Use

only outdoors or in a

well-ventilated

area.P304 + P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.P312: Call a

POISON CENTER or
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doctor if you feel

unwell.

Data compiled from multiple Safety Data Sheets.[1][4][5][6][7]

Signal Word: Warning[1][4]

While specific LD50 and LC50 data for 1-Bromo-2-methylnaphthalene are not readily

available, the toxicology of related compounds, such as naphthalene and other halogenated

naphthalenes, suggests that this compound should be handled with care to avoid potential

systemic effects.[4][7] The toxicological properties have not been fully investigated.[5]

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is paramount when working with 1-Bromo-2-
methylnaphthalene to minimize exposure and ensure laboratory safety.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with 1-Bromo-2-methylnaphthalene should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[5]

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[5]

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile rubber).[4]

Always inspect gloves for integrity before use and wash hands thoroughly after handling.[5]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter for organic vapors should be used.[8]

General Handling Procedures
Avoid contact with skin, eyes, and clothing.[5]
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Do not breathe vapors or mists.[5]

Keep containers tightly closed when not in use.[5]

Ground and bond containers when transferring material to prevent static discharge.

Use only non-sparking tools.

Keep away from incompatible materials such as strong oxidizing agents.[5]

Storage
Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[5]

Keep the container tightly closed and stored in an inert atmosphere.[2]

Store locked up.[5]

Incompatible materials: Strong oxidizing agents.[5]

Emergency Procedures
First-Aid Measures
In case of exposure, follow these first-aid measures immediately:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Seek medical attention if symptoms occur.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. If skin irritation persists, call a physician.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical

attention.[5]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Call a physician or poison control center immediately.[5][9]
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Spill and Leak Procedures
Small Spills: Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[4]

Collect the absorbed material into a suitable, closed container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent the spill from entering drains. Contain the spill and collect it for disposal.

Ensure adequate ventilation.

Waste Disposal
Dispose of 1-Bromo-2-methylnaphthalene and any contaminated materials in accordance

with local, state, and federal regulations. This compound should be treated as hazardous

waste. Do not dispose of it down the drain.[5]

Visualizations
The following diagrams illustrate key safety and handling workflows for 1-Bromo-2-
methylnaphthalene.

Preparation Use Cleanup & Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Work in a Fume Hood Gather Materials & Check for Compatibility Carefully Transfer Reagent Perform Reaction Monitor Reaction Quench Reaction (if necessary) Segregate Halogenated Waste Decontaminate Glassware & Surfaces Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-2-methylnaphthalene.
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Caption: First-aid procedures for exposure to 1-Bromo-2-methylnaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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